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Compound of Interest

Compound Name: Diisopropylamine hydrochloride

Cat. No.: B1251645 Get Quote

Essential Safety and Handling Guide for
Diisopropylamine Hydrochloride
This guide provides immediate safety, operational, and disposal information for laboratory

professionals handling Diisopropylamine Hydrochloride. Adherence to these procedures is

critical for ensuring personal safety and minimizing environmental impact.

Diisopropylamine Hydrochloride is a chemical that requires careful handling due to its

potential hazards. It is harmful if swallowed and causes skin and serious eye irritation.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the specific laboratory procedures being performed.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles are required.[1] For

tasks with a higher risk of splashing, a face

shield should be worn in conjunction with

goggles.[2][3] A face shield alone does not

provide adequate protection.[2]

Hand Protection

Wear chemical-resistant gloves.[4] Materials

such as butyl rubber may be suitable.[2] Always

inspect gloves for damage before use and

change them regularly.[3]

Body Protection

A lab coat is standard. For larger quantities or

splash risks, a chemical-resistant apron or

coveralls should be used.[2][3][4] Flame-

retardant and antistatic protective clothing is

recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood, to avoid

inhaling dust or vapors.[2][5] If exposure limits

are likely to be exceeded, a NIOSH/MSHA

approved respirator is necessary.[6]

Operational Plan
A systematic approach to handling Diisopropylamine Hydrochloride is essential for safety.

1. Preparation and Handling:

Before beginning work, ensure that an eyewash station and emergency shower are readily

accessible.[2][7]

Handle the substance in a chemical fume hood to minimize inhalation exposure.[2][5]

Avoid creating dust when handling the solid form.[5][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-DIISOPROPYLAMINE-CASNO-108-18-03353-EN.aspx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.oshatrainingschool.com/blog/corrosive-safety
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.oshatrainingschool.com/blog/corrosive-safety
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.fishersci.com/store/msds?partNumber=AC149460025&productDescription=DIISOPROPYLAMINE+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1251645?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://nj.gov/health/eoh/rtkweb/documents/fs/0728.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.fishersci.com/store/msds?partNumber=AAB2266236&productDescription=2-DIISOPROPLAMINOETHL+CLR+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When preparing solutions, always add the corrosive solid to water slowly while stirring; never

the other way around to prevent a violent reaction.[2][5]

Use non-sparking tools and avoid sources of ignition as Diisopropylamine (the free base) is

flammable, and residual vapors in containers can be flammable.[1]

2. Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents and strong acids.[7]

Keep containers tightly closed to prevent moisture absorption and contamination.[1][7]

Store below eye level to minimize the risk of dropping and splashing.[9]

Store in a locked cabinet or an area with restricted access.

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][8]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[1][2]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][8]

Spills: Evacuate the area. For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable container for disposal.[8] For larger spills, follow

emergency response protocols.

Disposal Plan
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All waste must be handled and disposed of in accordance with local, state, and federal

regulations.

Waste Collection: Collect waste Diisopropylamine Hydrochloride and any contaminated

materials (e.g., gloves, paper towels) in a clearly labeled, sealed container.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Do not dispose of it down the drain or in the regular trash. Prior to

disposal, it is advisable to consult with environmental regulatory agencies for guidance on

acceptable practices.[10]
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Workflow for Safe Handling of Diisopropylamine Hydrochloride
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Caption: Workflow for the safe handling of Diisopropylamine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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